2-Amino-4'-methylbenzophenone
Overview
Description
2-Amino-4’-methylbenzophenone is a chemical compound used in the preparation of various substances. It has been used in the palladium-catalyzed preparation and antitumor activity of 2-aminobenzophenones, benzoyloxoindolines, and 7-benzoylindoles . It has also been used as a starting reagent in the synthesis of 4-phenyl-7-methyl-2-(2′-pyridyl)quinoline and 4-phenyl-7-methyl-2-[2′-(6′-methyl)pyridyl]-quinoline .
Synthesis Analysis
2-Amino-4’-methylbenzophenone has been used as a starting reagent in the synthesis of various compounds. For instance, it has been used in the synthesis of 4-phenyl-7-methyl-2-(2′-pyridyl)quinoline and 4-phenyl-7-methyl-2-[2′-(6′-methyl)pyridyl]-quinoline .Molecular Structure Analysis
The molecular formula of 2-Amino-4’-methylbenzophenone is C14H13NO. Its average mass is 211.259 Da and its monoisotopic mass is 211.099716 Da .Chemical Reactions Analysis
2-Amino-4’-methylbenzophenone has been used as a starting reagent in the synthesis of various compounds. For instance, it has been used in the synthesis of 4-phenyl-7-methyl-2-(2′-pyridyl)quinoline and 4-phenyl-7-methyl-2-[2′-(6′-methyl)pyridyl]-quinoline .Physical And Chemical Properties Analysis
2-Amino-4’-methylbenzophenone has a density of 1.1±0.1 g/cm3, a boiling point of 407.1±33.0 °C at 760 mmHg, and a flash point of 200.0±25.4 °C . It has 2 H bond acceptors, 2 H bond donors, and 2 freely rotating bonds .Scientific Research Applications
Synthesis of Quinoline Derivatives
2-Amino-4’-methylbenzophenone: serves as a starting reagent in the synthesis of quinoline derivatives . These compounds are of interest due to their diverse pharmacological properties, including antimalarial, antibacterial, and anticancer activities.
Development of Benzazepine Compounds
This compound is utilized in the creation of benzazepine derivatives . Benzazepines are notable for their neurological activity and potential therapeutic applications in treating disorders such as depression and anxiety.
Proteomics Research
As a biochemical, 2-Amino-4’-methylbenzophenone is used in proteomics research to study protein expression and function . This can lead to significant discoveries in understanding diseases at the molecular level.
Mechanism of Action
Target of Action
It has been used as a starting reagent in the synthesis of various compounds , suggesting that its targets could be diverse depending on the specific reactions it is involved in.
Mode of Action
Its role as a starting reagent in the synthesis of other compounds suggests that it interacts with various reactants under specific conditions to form new compounds .
Biochemical Pathways
Given its role in the synthesis of other compounds , it can be inferred that it may be involved in various biochemical pathways depending on the specific compounds it is used to synthesize.
Result of Action
It has been used as a starting reagent in the synthesis of various compounds , suggesting that its action results in the formation of these compounds.
Action Environment
Given its role in chemical reactions, factors such as temperature, ph, and the presence of other reactants could potentially influence its action .
properties
IUPAC Name |
(2-aminophenyl)-(4-methylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO/c1-10-6-8-11(9-7-10)14(16)12-4-2-3-5-13(12)15/h2-9H,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMMJUQSANCPTMV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50189758 |
Source
|
| Record name | 2-Amino-4'-methylbenzophenone m | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50189758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4'-methylbenzophenone | |
CAS RN |
36192-63-9 |
Source
|
| Record name | 2-Amino-4′-methylbenzophenone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36192-63-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-4'-methylbenzophenone m | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036192639 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Amino-4'-methylbenzophenone m | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50189758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-4'-methylbenzophenone m | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.081 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2-Amino-4'-methylbenzophenone in the synthesis of the CCKB antagonist described in the research paper?
A1: 2-Amino-4'-methylbenzophenone serves as a crucial starting material in the multi-step synthesis of the CCKB antagonist N-tert-butyl-2-{3(R)-[3-(3-chlorophenyl)ureido]-8-methyl-2-oxo-5(R)-phenyl-1,3,4,5-tetrahydrobenz[b]azepin-1-yl}acetamide. The synthesis begins with the coupling of 2-amino-4'-methylbenzophenone with diethyl 3-phosphono-2-(methoxyimino)propionic acid. This reaction forms an amide intermediate, which then undergoes a series of transformations, including intramolecular cyclization and reduction, ultimately leading to the formation of the desired CCKB antagonist [].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
